Cas no 1184914-90-6 (5-Bromo-3-(1-methyl-1H-pyrazol-4-yl)quinoline)

• Product Name: 5-Bromo-3-(1-methyl-1H-pyrazol-4-yl)quinoline
• CAS No: 1184914-90-6
• MF: C₁₃H₁₀BrN₃
• MW: 288.142601490021
• CID: 2192984
• Update Time: 2025-10-29

5-Bromo-3-(1-methyl-1H-pyrazol-4-yl)quinoline Chemical and Physical Properties

Names and Identifiers

• Quinoline, 5-bromo-3-(1-methyl-1h-pyrazol-4-yl)-
• 5-bromo-3-(1-methyl-1H-pyrazol-4-yl)quinoline
• 5-bromo-3-(1-methylpyrazol-4-yl)quinoline
• 5-Bromo-3-(1-methyl-1H-pyrazol-4-yl)quinoline

• Inchi： 1S/C13H10BrN3/c1-17-8-10(7-16-17)9-5-11-12(14)3-2-4-13(11)15-6-9/h2-8H,1H3
• InChI Key： ULOOVSRVMGQVHO-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2C1=CC(=CN=2)C1C=NN(C)C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 273
• Topological Polar Surface Area: 30.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyrazolylpyridines

Additional information on 5-Bromo-3-(1-methyl-1H-pyrazol-4-yl)quinoline

Introduction to 5-Bromo-3-(1-methyl-1H-pyrazol-4-yl)quinoline (CAS No: 1184914-90-6)

5-Bromo-3-(1-methyl-1H-pyrazol-4-yl)quinoline, identified by its CAS number 1184914-90-6, is a significant compound in the field of pharmaceutical chemistry and medicinal research. This heterocyclic molecule combines a brominated quinoline core with a pyrazole substituent, making it a versatile scaffold for the development of novel bioactive agents. The unique structural features of this compound have garnered attention for its potential applications in addressing various therapeutic challenges.

The quinoline moiety is well-documented for its broad spectrum of biological activities, including antimicrobial, antimalarial, and anticancer properties. The introduction of a bromine atom at the 5-position enhances the electrophilicity of the quinoline ring, facilitating further functionalization and enabling the synthesis of more complex derivatives. Additionally, the presence of a 1-methyl-1H-pyrazol-4-yl group at the 3-position introduces additional pharmacophoric elements that can modulate the biological profile of the compound.

Recent advancements in drug discovery have highlighted the importance of multitargeted approaches in addressing complex diseases. The structural framework of 5-Bromo-3-(1-methyl-1H-pyrazol-4-yl)quinoline makes it an attractive candidate for such strategies. Studies have demonstrated its ability to interact with multiple protein targets, suggesting potential therapeutic benefits in conditions like inflammation and neurodegeneration. The bromine substituent further enhances its utility as a probe molecule for studying enzyme inhibition and receptor binding.

In vitro studies have revealed promising activities of this compound against various disease models. For instance, research has shown that derivatives of 5-Bromo-3-(1-methyl-1H-pyrazol-4-yl)quinoline exhibit significant inhibitory effects on kinases and other enzymes implicated in cancer progression. The pyrazole moiety, in particular, has been shown to enhance binding affinity and selectivity, which are critical factors in drug design. These findings underscore the compound's potential as a lead structure for developing next-generation therapeutics.

The synthesis of 5-Bromo-3-(1-methyl-1H-pyrazol-4-yl)quinoline involves multi-step organic transformations that highlight the ingenuity of modern synthetic chemistry. The process typically begins with the bromination of a quinoline precursor, followed by nucleophilic substitution with a methylpyrazole derivative. This route exemplifies the elegance of constructing complex heterocycles and underscores the importance of efficient synthetic methodologies in medicinal chemistry.

The pharmacokinetic properties of this compound are also under investigation to ensure its suitability for clinical applications. Preliminary data suggest favorable solubility and metabolic stability, which are essential characteristics for an effective drug candidate. Furthermore, computational modeling has been employed to predict binding interactions and optimize molecular properties, further enhancing the compound's potential as a therapeutic agent.

The growing interest in targeted therapies has spurred research into developing small molecules that can selectively modulate specific biological pathways. 5-Bromo-3-(1-methyl-1H-pyrazol-4-yl)quinoline, with its dual functionality and structural versatility, aligns well with this trend. By fine-tuning its chemical structure, researchers aim to develop compounds that can precisely target disease-causing mechanisms while minimizing off-target effects.

In conclusion, 5-Bromo-3-(1-methyl-1H-pyrazol-4-yl)quinoline represents a promising scaffold for pharmaceutical innovation. Its unique structural features, combined with its demonstrated biological activities, make it a valuable asset in the quest for novel therapeutics. As research continues to uncover new applications and optimize synthetic routes, this compound is poised to play a significant role in addressing some of today's most pressing medical challenges.